3,6-Diamino-2-(4-ethoxybenzoyl)-4-ethylthieno[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 3,6-diamino-2-(4-ethoxybenzoyl)-4-ethylthieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C19H18N4O2S/c1-3-12-13(9-20)18(22)23-19-14(12)15(21)17(26-19)16(24)10-5-7-11(8-6-10)25-4-2/h5-8H,3-4,21H2,1-2H3,(H2,22,23)
• InChI Key: YUDWIDODWSXINW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC2=C1C(=C(S2)C(=O)C3=CC=C(C=C3)OCC)N)N)C#N
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

3,6-Diamino-2-(4-ethoxybenzoyl)-4-ethylthieno[2,3-b]pyridine-5-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Corrosion Inhibition

Research has demonstrated that derivatives of thieno[2,3-b]pyridine, such as chromenopyridin derivatives, are effective as environmentally benign corrosion inhibitors for metals like steel in acidic conditions. The inhibitors were found to be cathodic in nature, with high inhibition efficiencies, and their performance was supported by electrochemical and quantum chemical studies (Ansari, Quraishi, & Singh, 2017).

Neurotropic Activity

Synthesized diamino derivatives of pyrano[3,4-c]pyridines have been studied for their neurotropic properties. These compounds have shown promise in preventing clonic seizures and convulsions in animals, demonstrating potential for neurological applications without inducing significant sedative effects (Paronikyan et al., 2016).

Protein Kinase Inhibition

3,6-Diamino-1H-pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated as protein kinase inhibitors, offering a new avenue for the treatment of diseases such as Alzheimer's. These derivatives represent a potential new lead compound for drug development (Chioua et al., 2009).

Heterocyclic Synthesis

Studies on the synthesis of polyfunctionally substituted thiophene, imidazo[1,2:1′,6′]pyrimido[5,4-b]thiophene, and thieno[3,2-d]pyrimidine derivatives from diaminothiophene-2-carbonitrile derivatives highlight the compound's role in creating complex heterocyclic systems that could have applications in various fields including material science and pharmaceuticals (Raslan & Sayed, 2003).

Green Chemistry

Derivatives like 2,4-diamino-5-(phenylthio)-5H-chromeno[2,3-b]pyridine-3-carbonitriles have been identified as green and effective corrosion inhibitors, showcasing the role of such compounds in promoting environmentally friendly solutions in industrial applications. Their efficacy is attributed to the presence of specific functional groups that enhance their interaction with metal surfaces (Verma et al., 2016).